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Compound of Interest

Compound Name: N-Ethyl-4-bromobenzylamine

Cat. No.: B183233

An In-depth Technical Guide to the Safe Handling, and Storage of N-Ethyl-4-
bromobenzylamine

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A complete Safety Data Sheet (SDS) for N-Ethyl-4-
bromobenzylamine (CAS 856795-95-4) was not available. Therefore, this guide has been
compiled using information from chemical suppliers and supplemented with data from the SDS
of closely related compounds, such as 4-Bromobenzylamine and Benzylamine. All safety
procedures should be conducted in a controlled laboratory setting by trained professionals.

Chemical Identification and Properties

N-Ethyl-4-bromobenzylamine is a substituted benzylamine derivative. Its known properties
are summarized below.

Property Value Source
CAS Number 856795-95-4 [1]
Molecular Formula C9H12BrN [1]
Molecular Weight 214.10 g/mol [1]
Physical Form Liquid

Purity 97%
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Hazard Identification and Safety Summary

Based on available data, N-Ethyl-4-bromobenzylamine is classified as a warning-level
hazard. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

~HS H | Classificati

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.
GHSO07 Warning H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

Source:
Precautionary Statements
Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

First Aid Measures

In the event of exposure, immediate action is critical. The following are general first-aid
procedures based on the hazards of similar benzylamine compounds.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC350530250&productDescription=4-BROMOBENZYLAMINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Skin Contact: Remove contaminated clothing and shoes immediately. Wash affected area
with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
develops.[2]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[2]

Handling and Storage Protocols

Proper handling and storage are essential to minimize risk.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene) and a lab coat.
Ensure gloves are inspected prior to use.[3]

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator is recommended.[4]
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Task: Handling
N-Ethyl-4-bromobenzylamine

Is adequate ventilation
(fume hood) available?

Wear NIOSH-approved
respirator

Standard PPE Required:
- Safety Goggles
- Chemical Resistant Gloves
- Lab Coat

Add Face Shield

Proceed with Handling

Click to download full resolution via product page

Personal Protective Equipment (PPE) Selection Workflow.

Safe Handling Practices

« Avoid all personal contact, including inhalation of vapors.[5]
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Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Keep containers tightly closed when not in use.

Avoid contact with incompatible materials such as strong oxidizing agents.

Wash hands thoroughly after handling.

Storage Conditions

o Temperature: Store in a refrigerator at 2-8°C.

e Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).
o Light: Keep in a dark place, protected from light.

e Incompatibilities: Store away from strong oxidizing agents.
Accidental Release and Disposal

Spill Cleanup Protocol

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area and alert others.
e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further spread of the spill. Use a non-combustible absorbent material like
sand or vermiculite.

» Neutralize (if applicable): For benzylamine compounds, which are basic, a weak acid can be
used for neutralization after absorption.

o Collect: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://cdnisotopes.com/media/catalog/product/d/-/d-6864_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Spill Detected

Alert personnel &
Evacuate area

Assess spill size
& hazards

Small Spill Large Spill or
(Manageable) Unknown Hazard

Contact Environmental

Don appropriate PPE Health & Safety

Contain spill with
absorbent material

Collect absorbed material
into a sealed container

Decontaminate spill area

Dispose of waste as
hazardous material
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General Laboratory Spill Response Workflow.

Waste Disposal

Chemical waste must be disposed of in accordance with all applicable regulations. Contact
your institution's Environmental Health and Safety department for specific guidance. Do not
dispose of down the drain.

Toxicological and Physical Data (from Analogous
Compounds)

Since specific data for N-Ethyl-4-bromobenzylamine is limited, the following tables provide
information for the closely related compound 4-Bromobenzylamine (CAS 3959-07-7). This data
should be used for guidance only.

icological Information (4- henzylamine)

Effect Information

Acute Toxicity Causes severe skin burns and eye damage.[3]
Skin Corrosion/Irritation Category 1B - Causes severe skin burns.[6]
Eye Damage/Irritation Category 1 - Causes serious eye damage.[6]

Physical and Chemical Properties (4-

Bromobenzylamine)

Property Value

Molecular Weight 186.05 g/mol

Physical State Solid

Melting Point 62-64 °C (approx.)
Boiling Point 115-124 °C @ 12 mmHg

Source for table data:[6]
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This guide provides a foundational understanding of the safety, handling, and storage protocols
for N-Ethyl-4-bromobenzylamine, based on the best available information. Always consult
with your institution's safety office and perform a thorough risk assessment before beginning
any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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